Cas no 118829-13-3 (1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
• CAS No: 118829-13-3
• MF: C₇HBrF₆
• MW: 278.97726225853
• CID: 2893102
• PubChem ID: 14278826
• Update Time: 2025-04-21

1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7592418
• 118829-13-3
• DTXSID101230625
• Benzene, 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)-
• 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
• 1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene

• Inchi： 1S/C7HBrF6/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
• InChI Key： BFYQFRIUYMSUIE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)(F)F)=C1F)F)F

Computed Properties

• Exact Mass: 277.91658Da
• Monoisotopic Mass: 277.91658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų